Cas no 1115485-96-5 (2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide)

• Product Name: 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide
• CAS No: 1115485-96-5
• MF: C₂₈H₂₉N₃O₂S
• MW: 471.613765478134
• CID: 5432366
• Update Time: 2025-06-13

2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)quinazoline-7-carboxamide
• 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide

• Inchi： 1S/C28H29N3O2S/c1-20(2)18-29-26(32)23-13-14-24-25(17-23)30-28(34-19-22-11-7-4-8-12-22)31(27(24)33)16-15-21-9-5-3-6-10-21/h3-14,17,20H,15-16,18-19H2,1-2H3,(H,29,32)
• InChI Key： ULPGRBOQSWEJKP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NCC(C)C)=O)=C2)C(=O)N(CCC2=CC=CC=C2)C=1SCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide

Recent Advances in the Study of 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide (CAS: 1115485-96-5)

The compound 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide (CAS: 1115485-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's binding affinity to various biological targets. These studies have revealed that the compound exhibits high affinity for kinases and other enzymes involved in critical cellular pathways, suggesting its potential as a kinase inhibitor.

In vitro and in vivo studies have further demonstrated the compound's promising anticancer activity. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide effectively inhibits the proliferation of several cancer cell lines, including breast, lung, and colon cancer cells. The compound's mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses.

Another area of interest is the compound's potential application in the treatment of inflammatory diseases. Preliminary studies have shown that 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. These findings suggest that the compound may serve as a novel anti-inflammatory agent, although further preclinical and clinical studies are needed to validate these effects.

Despite its promising pharmacological profile, challenges remain in the development of 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation optimization. Recent efforts have focused on the design of prodrugs and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2-(benzylsulfanyl)-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide (CAS: 1115485-96-5) represents a promising candidate for further drug development in oncology and inflammation. Continued research efforts are essential to fully elucidate its therapeutic potential and translate these findings into clinical applications. The integration of multidisciplinary approaches, including medicinal chemistry, pharmacology, and nanotechnology, will be crucial in advancing this compound toward clinical trials.